Cas no 1354009-53-2 ([(S)-2-(Acetylamino-methyl)-pyrrolidin-1-yl]-acetic acid)
[(S)-2-(Acetylamino-methyl)-pyrrolidin-1-yl]-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- [(S)-2-(acetylamino-methyl)-pyrrolidin-1-yl]-acetic acid
- (S)-2-(2-(Acetamidomethyl)pyrrolidin-1-yl)acetic acid
- AM96254
- [(S)-2-(Acetylaminomethyl)pyrrolidin-1-yl]acetic acid
- [(S)-2-(Acetylamino-methyl)-pyrrolidin-1-yl]-acetic acid
-
- Inchi: 1S/C9H16N2O3/c1-7(12)10-5-8-3-2-4-11(8)6-9(13)14/h8H,2-6H2,1H3,(H,10,12)(H,13,14)/t8-/m0/s1
- InChI Key: JEOTVXJQBLHQEG-QMMMGPOBSA-N
- SMILES: OC(CN1CCC[C@H]1CNC(C)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 230
- Topological Polar Surface Area: 69.6
[(S)-2-(Acetylamino-methyl)-pyrrolidin-1-yl]-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 084930-500mg |
S)-2-(Acetylamino-methyl)-pyrrolidin-1-yl]-acetic acid |
1354009-53-2 | 500mg |
£755.00 | 2022-03-01 | ||
| Chemenu | CM498615-1g |
(S)-2-(2-(Acetamidomethyl)pyrrolidin-1-yl)aceticacid |
1354009-53-2 | 97% | 1g |
$1499 | 2023-01-01 |
[(S)-2-(Acetylamino-methyl)-pyrrolidin-1-yl]-acetic acid Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on [(S)-2-(Acetylamino-methyl)-pyrrolidin-1-yl]-acetic acid
Latest Research Insights on 1354009-53-2 and [(S)-2-(Acetylamino-methyl)-pyrrolidin-1-yl]-acetic acid
The compound 1354009-53-2, along with its derivative [(S)-2-(Acetylamino-methyl)-pyrrolidin-1-yl]-acetic acid, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are being explored for their potential therapeutic applications, particularly in the context of enzyme inhibition and targeted drug delivery. This research brief synthesizes the latest findings and developments related to these compounds, providing a comprehensive overview for professionals in the field.
Recent studies have highlighted the role of 1354009-53-2 as a key intermediate in the synthesis of biologically active molecules. Its structural features, including a pyrrolidine ring and an acetylaminomethyl group, make it a versatile scaffold for drug design. Researchers have successfully utilized this compound to develop novel inhibitors targeting specific enzymes involved in inflammatory and metabolic disorders. The derivative [(S)-2-(Acetylamino-methyl)-pyrrolidin-1-yl]-acetic acid, in particular, has shown promise as a modulator of enzymatic activity, with potential applications in treating conditions such as diabetes and autoimmune diseases.
One of the most notable advancements in this area is the application of [(S)-2-(Acetylamino-methyl)-pyrrolidin-1-yl]-acetic acid in the development of prodrugs. Prodrugs are inactive compounds that are metabolized into active drugs within the body, offering improved pharmacokinetic properties. Recent preclinical studies have demonstrated that this derivative can enhance the bioavailability and targeted delivery of therapeutic agents, reducing off-target effects and improving efficacy. These findings are particularly relevant for the design of next-generation pharmaceuticals with minimized side effects.
In addition to its therapeutic potential, 1354009-53-2 has also been investigated for its role in chemical biology research. The compound's ability to interact with biological macromolecules has made it a valuable tool for studying protein-ligand interactions and enzyme mechanisms. Advanced spectroscopic techniques, such as NMR and X-ray crystallography, have been employed to elucidate the binding modes and conformational changes induced by this compound. These insights are paving the way for the rational design of more effective inhibitors and modulators.
Despite these promising developments, challenges remain in the optimization and clinical translation of these compounds. Issues such as solubility, stability, and metabolic clearance need to be addressed to fully realize their therapeutic potential. Ongoing research is focused on structural modifications and formulation strategies to overcome these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progress in this area.
In conclusion, the compounds 1354009-53-2 and [(S)-2-(Acetylamino-methyl)-pyrrolidin-1-yl]-acetic acid represent exciting avenues for drug discovery and chemical biology research. Their unique structural and functional properties offer numerous opportunities for the development of novel therapeutics and research tools. Continued investigation and innovation in this field hold the promise of delivering groundbreaking solutions to unmet medical needs.
1354009-53-2 ([(S)-2-(Acetylamino-methyl)-pyrrolidin-1-yl]-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)